4-Benzoyl-5-(4-tert-butylphenyl)-3-hydroxy-1-(1,3,4-thiadiazol-2-yl)-1,5-dihydro-2H-pyrrol-2-one
4-Benzoyl-5-(4-tert-butylphenyl)-3-hydroxy-1-(1,3,4-thiadiazol-2-yl)-1,5-dihydro-2H-pyrrol-2-one
Brand Name:
Vulcanchem
CAS No.:
335418-37-6
VCID:
VC0361130
InChI:
InChI=1S/C23H21N3O3S/c1-23(2,3)16-11-9-14(10-12-16)18-17(19(27)15-7-5-4-6-8-15)20(28)21(29)26(18)22-25-24-13-30-22/h4-13,18,27H,1-3H3/b19-17+
SMILES:
CC(C)(C)C1=CC=C(C=C1)C2C(=C(C3=CC=CC=C3)O)C(=O)C(=O)N2C4=NN=CS4
Molecular Formula:
C23H21N3O3S
Molecular Weight:
419.5g/mol
4-Benzoyl-5-(4-tert-butylphenyl)-3-hydroxy-1-(1,3,4-thiadiazol-2-yl)-1,5-dihydro-2H-pyrrol-2-one
CAS No.: 335418-37-6
Main Products
VCID: VC0361130
Molecular Formula: C23H21N3O3S
Molecular Weight: 419.5g/mol
| CAS No. | 335418-37-6 |
|---|---|
| Product Name | 4-Benzoyl-5-(4-tert-butylphenyl)-3-hydroxy-1-(1,3,4-thiadiazol-2-yl)-1,5-dihydro-2H-pyrrol-2-one |
| Molecular Formula | C23H21N3O3S |
| Molecular Weight | 419.5g/mol |
| IUPAC Name | (4E)-5-(4-tert-butylphenyl)-4-[hydroxy(phenyl)methylidene]-1-(1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione |
| Standard InChI | InChI=1S/C23H21N3O3S/c1-23(2,3)16-11-9-14(10-12-16)18-17(19(27)15-7-5-4-6-8-15)20(28)21(29)26(18)22-25-24-13-30-22/h4-13,18,27H,1-3H3/b19-17+ |
| Standard InChIKey | LYFKVDWSUUBYPB-HTXNQAPBSA-N |
| Isomeric SMILES | CC(C)(C)C1=CC=C(C=C1)C2/C(=C(/C3=CC=CC=C3)\O)/C(=O)C(=O)N2C4=NN=CS4 |
| SMILES | CC(C)(C)C1=CC=C(C=C1)C2C(=C(C3=CC=CC=C3)O)C(=O)C(=O)N2C4=NN=CS4 |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)C2C(=C(C3=CC=CC=C3)O)C(=O)C(=O)N2C4=NN=CS4 |
| PubChem Compound | 5729677 |
| Last Modified | Nov 11 2021 |
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